N-[3-(4-Methyl-1,3-thiazol-5-yl)propyl]but-2-ynamide

• IUPAC Name: N-[3-(4-methyl-1,3-thiazol-5-yl)propyl]but-2-ynamide
• InChI: InChI=1S/C11H14N2OS/c1-3-5-11(14)12-7-4-6-10-9(2)13-8-15-10/h8H,4,6-7H2,1-2H3,(H,12,14)
• InChI Key: BNIDMZAFFZTJLU-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCCCC1=C(N=CS1)C
• Molecular Formula: C11H14N2OS
• Molecular Weight: 222.31 g/mol
• CAS No.: 2411292-10-7

Description

“N-[3-(4-Methyl-1,3-thiazol-5-yl)propyl]but-2-ynamide” is a chemical compound with the molecular formula C11H14N2OS. It contains a thiazole ring, which is a five-membered heterocyclic compound that includes one sulfur and one nitrogen atom. Thiazole derivatives have gained considerable attention due to their broad applications in different fields.

Synthesis Analysis

The synthesis of thiazole derivatives often involves the C − H substitution reaction of thiazole by the catalysis of the palladium/copper system, carried out in the presence of tetrabutylammonium fluoride under mild conditions. Various 2,5-diarylthiazole derivatives have been synthesized in good yields.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazoles are a basic scaffold found in many natural compounds such as vitamin B1-thiamine, alkaloids, anabolic steroids, flavones. They are used in the field of photosensitizers, rubber vulcanization, liquid crystals, sensors, sunscreens, catalysts, dyes, pigments, and chromophores.

Physical and Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

The mechanism of action of thiazole derivatives can vary widely depending on their specific structure and the biological target. For example, some thiazole derivatives have been found to have antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities.

Future Directions

Thiazole derivatives continue to be a focus of research due to their wide range of biological activities. Future work may involve the design and development of new thiazole derivatives with improved efficacy and lesser side effects. The modification of thiazole-based compounds at different positions to generate new molecules with potent antitumor, antioxidant, and antimicrobial activities is an area of ongoing research.